Cas no 162265-51-2 ((2-Aminoethyl)naphthalimide)

• Product Name: (2-Aminoethyl)naphthalimide
• CAS No: 162265-51-2
• MF: C₁₄H₁₂N₂O₂
• MW: 240.2573
• MDL: MFCD12875759
• CID: 193783
• PubChem ID: 11096719
• Update Time: 2024-11-01

(2-Aminoethyl)naphthalimide Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[de]isoquinoline-1,3(2H)-dione,2-(2-aminoethyl)-
• (2-Aminoethyl)naphthalimide
• 2-(2-aMinoethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
• N-(2-aminoethyl)-1,8-naphthalimide
• SEWZPYPLFLUCCE-UHFFFAOYSA-N
• N-(2-Aminoethyl)naphthalene-1,8-dicarbimide
• 2-(1,3-dioxo-1h, 3h-benzo[de]isoquinolin-2-yl)-ethylamine
• 1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-aminoethyl)-
• SCHEMBL626424
• SCHEMBL5397805
• CHEMBL42904
• CS-13644
• BDBM50491618
• 162265-51-2
• 2-(2-aminoethyl)benzo[de]isoquinoline-1,3-dione
• CS-M3072
• AKOS010149505

• MDL： MFCD12875759
• Inchi： 1S/C14H12N2O2/c15-7-8-16-13(17)10-5-1-3-9-4-2-6-11(12(9)10)14(16)18/h1-6H,7-8,15H2
• InChI Key： SEWZPYPLFLUCCE-UHFFFAOYSA-N
• SMILES： O=C1C2=C([H])C([H])=C([H])C3C([H])=C([H])C([H])=C(C(N1C([H])([H])C([H])([H])N([H])[H])=O)C2=3

Computed Properties

• Exact Mass: 240.08996
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4
• XLogP3: 1.2

Experimental Properties

• PSA: 63.4